Cas no 500903-63-9 (1-Propen-1-amine, 1-chloro-N,2-dimethyl-)
500903-63-9 structure
Product Name:1-Propen-1-amine, 1-chloro-N,2-dimethyl-
CAS No:500903-63-9
MF:C5H10ClN
MW:119.592600345612
CID:1546261
PubChem ID:86211686
Update Time:2025-04-21
1-Propen-1-amine, 1-chloro-N,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propen-1-amine, 1-chloro-N,2-dimethyl-
- 500903-63-9
- SCHEMBL4887958
- 1-Chloro-N,2-dimethyl-1-propen-1-amine
- DB-211196
-
- Inchi: 1S/C5H10ClN/c1-4(2)5(6)7-3/h7H,1-3H3
- InChI Key: WMEKCNWTGPTJMQ-UHFFFAOYSA-N
- SMILES: Cl/C(=C(/C)\C)/NC
Computed Properties
- Exact Mass: 119.0503
- Monoisotopic Mass: 119.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 82.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
1-Propen-1-amine, 1-chloro-N,2-dimethyl- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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